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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881

Strontium Thiosulphate Solutions: Technical
Support Center

Welcome to the technical support center for the handling and analysis of strontium
thiosulphate solutions. This resource is designed for researchers, scientists, and drug
development professionals to address common challenges and questions related to the
decomposition of these solutions over time.

Frequently Asked Questions (FAQs)

Q1: Why is my clear strontium thiosulphate solution turning cloudy or forming a precipitate?

Al: The cloudiness or precipitate you are observing is likely due to the decomposition of the
thiosulphate ion (S20327), especially in acidic conditions.[1] This decomposition results in the
formation of solid, elemental sulfur, which is insoluble in water and appears as a milky or
yellowish precipitate.[1] The overall reaction in the presence of acid is:

S20327(aq) + 2H*(aqg) — S(s) + SO2(g) + H20(1)[1]
Aqueous solutions of thiosulphate are generally stable in neutral or basic conditions.[1]
Q2: What factors can accelerate the decomposition of my strontium thiosulphate solution?

A2: Several factors can accelerate decomposition:
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e Low pH (Acidic Conditions): This is the most significant factor.[1] Even exposure to
atmospheric carbon dioxide can lower the pH and initiate decomposition over time.[2]

» Presence of Metal lons: Certain metal ions, like copper(ll), can catalyze the decomposition of
thiosulphate.[3]

e Increased Temperature: Higher temperatures generally increase the rate of chemical
reactions, including the decomposition of thiosulphate.

o Exposure to Light: While less documented for thiosulphates, UV light can be a catalyst for
various chemical decompositions. It is good practice to store solutions in amber bottles.

Q3: What are the expected decomposition products of strontium thiosulphate in an aqueous

solution?

A3: The primary decomposition products in an acidic aqueous solution are elemental sulfur (S),
which appears as a solid precipitate, and sulfur dioxide (SOz), which is a gas but is also soluble
in water.[1] In air, strontium thiosulphate can decompose to form strontium sulfate (SrSOa)
and sulfur.[4][5]

Q4: How can | prepare a stable stock solution of strontium thiosulphate?
A4: To prepare a more stable solution, consider the following:

o Use high-purity, recently boiled, and cooled deionized or distilled water to minimize dissolved
gases like COa.

o Prepare the solution at a neutral or slightly alkaline pH. A small amount of a base, such as
sodium carbonate, can be added as a stabilizer.

» Store the solution in a tightly sealed, amber glass bottle to protect it from light and
atmospheric COa.

» Store at a cool, consistent temperature.

Q5: Is there a difference in stability between strontium thiosulphate and sodium thiosulphate
solutions?
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A5: While the fundamental chemistry of the thiosulphate ion is the same, there can be
differences in solubility and crystal properties. Strontium thiosulphate is moderately soluble in
water.[4][5] The literature notes that aqueous solutions of strontium thiosulphate have a
tendency to decompose, which can hinder the growth of large single crystals.[6][7]

Troubleshooting Guides
Issue 1: Unexpected precipitate formation during an experiment.

e Check the pH of your solution: Use a calibrated pH meter. If the pH is acidic, this is the likely
cause.

» Review your reagents: Ensure that none of the other reagents being added are acidic or
contain metal catalysts.

» Control the temperature: If the experiment is run at elevated temperatures, consider if the
decomposition is accelerated and if the experimental temperature can be lowered.

» Consider the age of the solution: If you are using an older stock solution, it may have already
begun to decompose. It is often best to use freshly prepared solutions.

Issue 2: Inconsistent results in titrations or other quantitative analyses.

o Standardize your solution frequently: Due to its potential for decomposition, the
concentration of a strontium thiosulphate solution can change over time. It is crucial to
standardize it against a primary standard before use.

« Minimize reaction time in acidic media: If your analysis involves an acidic step, perform the
titration or measurement quickly and with efficient stirring to minimize decomposition.[2]

e Maintain a consistent temperature: Variations in temperature can affect reaction rates and
lead to inconsistent results.

Experimental Protocols

Protocol 1: Monitoring the Decomposition of Strontium Thiosulphate under Acidic Conditions
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This protocol uses the formation of colloidal sulfur to monitor the decomposition rate by

measuring the opacity of the solution.[1]

Materials:

0.1 M Strontium Thiosulphate (SrS203) solution

1.0 M Hydrochloric Acid (HCI)

Deionized water

Spectrophotometer or a light sensor with a stable light source
Cuvettes or a clear reaction vessel

Stir plate and stir bar

Stopwatch

Methodology:

Prepare a series of strontium thiosulphate solutions with varying concentrations by diluting
the 0.1 M stock solution with deionized water.

Place a known volume of the strontium thiosulphate solution into a cuvette or reaction
vessel.

Place the vessel in the spectrophotometer or in front of the light sensor and start stirring at a
constant rate.

Initiate the reaction by adding a small, known volume of 1.0 M HCI and simultaneously start
the stopwatch.

Record the absorbance or light transmittance at regular time intervals until the solution
becomes opaque or a significant change is observed.

The rate of reaction can be determined by plotting the change in absorbance/transmittance
against time.
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Protocol 2: Preparation of Strontium Thiosulphate Pentahydrate Crystals
This protocol describes a method for synthesizing strontium thiosulphate crystals.[4][5]

Materials:

Sodium Thiosulphate (Naz2S203)

Strontium Chloride (SrCl2)

Deionized water

Beakers

Filter paper
Methodology:
» Prepare separate aqueous solutions of sodium thiosulphate and strontium chloride.

o Slowly add the sodium thiosulphate solution to the strontium chloride solution with stirring.
The following reaction will occur: SrClz(aq) + Na=S203(aq) — SrS203(s) + 2NaCl(aq).

» Strontium thiosulphate is moderately soluble, so the solution may need to be concentrated
to induce crystallization. Evaporate the water at a low temperature to avoid decomposition.

[4]15]

e Cool the solution to allow the strontium thiosulphate pentahydrate (SrS203-5H20) crystals
to form.

o Collect the crystals by filtration and wash them with a small amount of cold water.

e Dry the crystals at room temperature.

Data Presentation

Table 1: Effect of Initial Concentration on Decomposition Time
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Trial [SrS203] (M) [HCI] (M) Time to Opacity (s)
1 0.05 0.1
2 0.04 0.1
3 0.03 0.1
4 0.02 0.1
5 0.01 0.1

Table 2: Effect of Temperature on Decomposition Rate

) Temperature Rate Constant
Trial [SrS203] (M) [HCI] (M) .
(°C) (k)
1 0.025 0.1 25
2 0.025 0.1 35
3 0.025 0.1 45
Visualizations

Caption: Decomposition pathway of strontium thiosulphate in acidic conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Decomposition of strontium thiosulphate solutions over
time]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079881#decomposition-of-strontium-thiosulphate-
solutions-over-time]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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